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Compound of Interest

Compound Name: Recql5-IN-1

Cat. No.: B10831442 Get Quote

Recql5-IN-1: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the structure, chemical properties, and biological

activity of Recql5-IN-1, a potent and orally effective inhibitor of the RECQL5 helicase. All data

is presented to facilitate further research and development in the fields of oncology and DNA

repair.

Chemical Properties and Structure
Recql5-IN-1, also referred to as Compound 4a in initial publications, is a small molecule

inhibitor targeting both the enzymatic and non-enzymatic domains of RECQL5.[1][2][3] Its

chemical and physical properties are summarized in the table below.
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Property Value Reference

Chemical Formula C25H18F6N4O2S [3]

Molecular Weight 552.49 g/mol [2][3]

CAS Number 2718170-45-5 [1]

Appearance Solid [2][3]

Purity ≥98% [2][3]

Solubility Soluble in DMSO (250 mg/mL) [1]

Storage

Store at -20°C for short-term

and -80°C for long-term (up to

6 months)

[1][2]

Chemical Structure:

Caption: 2D Chemical Structure of Recql5-IN-1.

Biological Activity and Quantitative Data
Recql5-IN-1 is a potent inhibitor of RECQL5 helicase activity and demonstrates selective

cytotoxicity in cancer cells that express RECQL5.[1] The key quantitative data regarding its

biological activity are presented below.
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Parameter Value
Cell Line/Assay
Conditions

Reference

IC50 (Helicase

Activity)
46.3 nM

In vitro RECQL5

helicase assay
[1][2][3]

IC50 (Cell Viability) 4.8 µM RECQL5-WT cells [2]

IC50 (Cell Viability) 19.6 µM RECQL5-KO2 cells [2]

IC20 (Cell Viability)
8.4 µM (MCF-7), 33.4

µM (MCF10A)
24-72 hour incubation [1]

In Vivo Efficacy
50 mg/kg, p.o. every

two days for 30 days

Antitumor activity in

MCF-7 mouse models
[1]

Mechanism of Action and Signaling Pathway
Recql5-IN-1 exerts its biological effects by inhibiting the helicase activity of RECQL5. This

inhibition leads to the stabilization of the interaction between RECQL5 and RAD51 proteins,

resulting in RAD51 aggregation and the suppression of homologous recombination repair

(HRR).[1] The disruption of HRR leads to an accumulation of double-strand breaks (DSBs),

ultimately causing selective cytotoxicity in RECQL5-expressing cancer cells.[1]

The following diagram illustrates the proposed mechanism of action for Recql5-IN-1 within the

context of DNA double-strand break repair.
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Caption: Mechanism of Action of Recql5-IN-1 in HRR.

Experimental Protocols
The following are detailed methodologies for key experiments cited in the characterization of

Recql5-IN-1, based on the likely procedures described in the primary literature.

RECQL5 Helicase Activity Assay
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This assay is designed to measure the ATP-dependent DNA unwinding activity of the RECQL5

protein in the presence of an inhibitor.

RECQL5 Helicase Activity Assay Workflow

Preparation Reaction Detection & Analysis

Prepare reaction buffer:
20 mM Tris-HCl (pH 7.5), 50 mM NaCl,

2 mM MgCl2, 1 mM DTT, 0.1 mg/mL BSA

Synthesize and label forked DNA substrate
with a fluorescent dye (e.g., FAM) and a quencher (e.g., Dabcyl)

Purify recombinant human RECQL5 protein

Prepare serial dilutions of Recql5-IN-1 in DMSO

Incubate RECQL5 protein with Recql5-IN-1
or DMSO (vehicle control) in reaction buffer

Initiate the reaction by adding the
fluorescently labeled forked DNA substrate and ATP

Incubate at 37°C for a defined period (e.g., 30 minutes)

Stop the reaction by adding a stop buffer
(e.g., 0.5 M EDTA, 0.2% SDS)

Measure the increase in fluorescence intensity
using a fluorescence plate reader

Calculate the percentage of inhibition for each
concentration of Recql5-IN-1

Determine the IC50 value by fitting the data to a
dose-response curve

Click to download full resolution via product page

Caption: Workflow for RECQL5 Helicase Activity Assay.

Cell Viability Assay (MTT or CellTiter-Glo®)
This protocol is used to determine the cytotoxic effects of Recql5-IN-1 on cancer cell lines.

Cell Seeding: Plate cells (e.g., MCF-7, RECQL5-WT, RECQL5-KO2) in 96-well plates at a

predetermined density and allow them to adhere overnight.

Compound Treatment: Treat the cells with a serial dilution of Recql5-IN-1 (typically from 0 to

50 µM) or DMSO as a vehicle control.
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Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO2.

Viability Measurement:

For MTT Assay: Add MTT solution to each well and incubate for 2-4 hours. Then, add a

solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

Measure the absorbance at a specific wavelength (e.g., 570 nm).

For CellTiter-Glo® Assay: Add the CellTiter-Glo® reagent to each well, which lyses the

cells and generates a luminescent signal proportional to the amount of ATP present.

Measure the luminescence using a plate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control for each

concentration of Recql5-IN-1. Determine the IC50 value by plotting the data on a dose-

response curve.

In Vivo Antitumor Activity Study
This protocol outlines a general procedure for evaluating the efficacy of Recql5-IN-1 in a

mouse xenograft model.

Tumor Implantation: Subcutaneously inject a suspension of cancer cells (e.g., MCF-7) into

the flank of immunocompromised mice.

Tumor Growth and Randomization: Monitor tumor growth. When tumors reach a palpable

size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

Treatment Administration: Administer Recql5-IN-1 (e.g., 50 mg/kg) or the vehicle control to

the mice via the specified route (e.g., oral gavage) and schedule (e.g., every two days for 30

days).

Monitoring: Monitor tumor volume and the body weight of the mice regularly throughout the

study.

Endpoint and Analysis: At the end of the study, euthanize the mice and excise the tumors.

Weigh the tumors and compare the average tumor weight and volume between the
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treatment and control groups to determine the antitumor efficacy of Recql5-IN-1.

Conclusion
Recql5-IN-1 is a valuable research tool for studying the roles of RECQL5 in DNA repair and

cancer biology. Its potent and selective inhibitory activity, coupled with its oral bioavailability,

makes it a promising lead compound for the development of novel anticancer therapeutics,

particularly for tumors with a dependency on the RECQL5-mediated DNA repair pathway.

Further investigation into its pharmacokinetic and pharmacodynamic properties is warranted to

fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. glpbio.com [glpbio.com]

3. biocompare.com [biocompare.com]

To cite this document: BenchChem. [Recql5-IN-1 structure and chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831442#recql5-in-1-structure-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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